Cas no 1353978-88-7 (2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide)

• Product Name: 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide
• CAS No: 1353978-88-7
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 2167910
• Update Time: 2025-06-22

2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(3-chloro-pyrazin-2-ylmethyl)-n-cyclopropyl-acetamide
• 2-Amino-N-((3-chloropyrazin-2-yl)methyl)-N-cyclopropylacetamide
• AM94304
• 2-Amino-N-(3-chloropyrazin-2-ylmethyl)-N-cyclopropylacetamide
• 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide

• Inchi： 1S/C10H13ClN4O/c11-10-8(13-3-4-14-10)6-15(7-1-2-7)9(16)5-12/h3-4,7H,1-2,5-6,12H2
• InChI Key： RADJODAMOACXHP-UHFFFAOYSA-N
• SMILES： ClC1C(CN(C(CN)=O)C2CC2)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide

2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide (CAS No. 1353978-88-7)

The compound 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide, identified by the CAS registry number 1353978-88-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a pyrazine ring, a cyclopropyl group, and an amino acid-derived moiety, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of the pyrazine ring in 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide suggests potential interactions with various biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes. The chloro substituent on the pyrazine ring further enhances the molecule's electronic properties, potentially improving its bioavailability and stability.

The cyclopropyl group attached to the nitrogen atom introduces additional steric and electronic effects, which can influence the molecule's pharmacokinetic properties. This feature is particularly advantageous in medicinal chemistry, where fine-tuning of molecular properties is crucial for optimizing drug candidates. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such molecules to specific protein targets, facilitating a more efficient drug design process.

In terms of synthesis, 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide can be prepared through a multi-step organic synthesis involving nucleophilic substitutions, amide bond formations, and ring-closing reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields and purity levels. This approach not only enhances the scalability of the synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.

From a pharmacological perspective, this compound has shown promising results in preliminary assays targeting key enzymes involved in inflammatory pathways. For instance, its ability to inhibit cyclooxygenase (COX) enzymes suggests potential anti-inflammatory activity, which could be beneficial in treating conditions such as arthritis or cardiovascular diseases. Furthermore, its interaction with histone deacetylases (HDACs) has been explored, indicating potential applications in epigenetic therapy for cancer treatment.

The integration of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has provided detailed insights into the structural characterization of this compound. These methods have confirmed the stereochemistry and regioselectivity of the molecule, ensuring its consistency and reliability for further studies. Additionally, computational modeling tools like molecular docking have been employed to predict the binding modes of this compound with various biological targets, aiding in rational drug design.

In conclusion, 2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-acetamide (CAS No. 1353978-88-7) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, combined with recent advances in synthetic and computational methodologies, positions it as a promising candidate for future drug development efforts.